Cas no 220901-05-3 (5-Bromo-6-chloro-2-methoxybenzoic acid)

• Product Name: 5-Bromo-6-chloro-2-methoxybenzoic acid
• CAS No: 220901-05-3
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• CID: 5074573
• Update Time: 2025-09-23

5-Bromo-6-chloro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-6-methoxybenzoic acid
• 5-Bromo-6-chloro-2-methoxybenzoic acid

• Inchi： 1S/C8H6BrClO3/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： OJQIUNNZLWZMHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives